6-((5-((2,5-dimethylbenzyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 6-[[5-[(2,5-dimethylphenyl)methylsulfanyl]-4-(3-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C23H23N5O3S/c1-14-7-8-15(2)16(9-14)13-32-23-27-26-20(10-17-11-21(29)25-22(30)24-17)28(23)18-5-4-6-19(12-18)31-3/h4-9,11-12H,10,13H2,1-3H3,(H2,24,25,29,30)
• InChI Key: FZIZSQCEHBXRBK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NN=C(N2C3=CC(=CC=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H23N5O3S
• Molecular Weight: 449.5 g/mol

Description

6-((5-((2,5-dimethylbenzyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H23N5O3S and its molecular weight is 449.53. The purity is usually 95%.
BenchChem offers high-quality 6-((5-((2,5-dimethylbenzyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-((5-((2,5-dimethylbenzyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Medicinal Applications

• Novel Benzodifuranyl Derivatives Synthesis : The compound is used as a starting material for synthesizing new heterocyclic compounds with potential analgesic and anti-inflammatory activities. These include various derivatives like thiazolopyrimidines, which are synthesized and tested for cyclooxygenase inhibitors' activity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Antiviral Evaluation : 6-(1H-1,2,3-triazol-1-yl)pyrimidine-2,4(1H,3H)-dione derivatives are synthesized for their potential antiviral activities against Hepatitis A virus and Herpes simples virus (El-Etrawy & Abdel-Rahman, 2010).

Chemical Properties and Applications

• Optical Properties : The compound is studied for its third-order nonlinear optical properties. Such studies are crucial for developing new materials for optical device applications (Shettigar et al., 2009).

• Antifungal Effects : Derivatives of the compound have been synthesized and tested for their antifungal activity against various fungi types, showing potential as antifungal agents (Jafar et al., 2017).

• Supramolecular Chemistry : Pyrimidine derivatives, including 6-((5-((2,5-dimethylbenzyl)thio)-4-(3-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)pyrimidine-2,4(1H,3H)-dione, are explored for creating novel hydrogen-bonded supramolecular assemblies. These have potential applications in molecular recognition and self-assembly processes (Fonari et al., 2004).

• Nonlinear Optical Exploration : Structural, electronic, and nonlinear optical properties of thiopyrimidine derivatives are examined, indicating significant applications in nonlinear optics and medicine (Hussain et al., 2020).